![molecular formula C17H26N2O6S B3943792 1-(1-methyl-3-phenylpropyl)-4-(methylsulfonyl)piperazine oxalate](/img/structure/B3943792.png)
1-(1-methyl-3-phenylpropyl)-4-(methylsulfonyl)piperazine oxalate
Overview
Description
1-(1-methyl-3-phenylpropyl)-4-(methylsulfonyl)piperazine oxalate is a chemical compound that has been extensively researched in the field of pharmacology. This compound is known for its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia.
Mechanism of Action
The exact mechanism of action of 1-(1-methyl-3-phenylpropyl)-4-(methylsulfonyl)piperazine oxalate is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, which may contribute to its antidepressant and antipsychotic effects. It also has been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and antipsychotic effects. It also has been shown to decrease the levels of corticosterone, a stress hormone, which may contribute to its anxiolytic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(1-methyl-3-phenylpropyl)-4-(methylsulfonyl)piperazine oxalate in lab experiments is its potential therapeutic applications in various diseases. It has been extensively studied and has shown promising results in animal models. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects. Therefore, it is important to use appropriate dosages and to monitor the animals carefully during experiments.
Future Directions
There are several future directions for research on 1-(1-methyl-3-phenylpropyl)-4-(methylsulfonyl)piperazine oxalate. One direction is to investigate its potential use in the treatment of other diseases, such as Parkinson's disease and Alzheimer's disease. Another direction is to study its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective and safer dosages for clinical use.
In conclusion, this compound is a chemical compound that has shown promising results in the field of pharmacology. Its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia, have been extensively studied. However, further research is needed to fully understand its mechanism of action and to develop more effective and safer dosages for clinical use.
Scientific Research Applications
1-(1-methyl-3-phenylpropyl)-4-(methylsulfonyl)piperazine oxalate has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have antidepressant, anxiolytic, and antipsychotic effects in animal models. In addition, it has been investigated for its potential use in the treatment of neuropathic pain, cognitive impairment, and drug addiction.
properties
IUPAC Name |
1-methylsulfonyl-4-(4-phenylbutan-2-yl)piperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2S.C2H2O4/c1-14(8-9-15-6-4-3-5-7-15)16-10-12-17(13-11-16)20(2,18)19;3-1(4)2(5)6/h3-7,14H,8-13H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZKWIHRSBMGMQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)N2CCN(CC2)S(=O)(=O)C.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.